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Compound of Interest

Compound Name: 1,2-Diazidoethane

Cat. No.: B1593744

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-Diazidoethane (DAE) is an energetic material characterized by a high nitrogen content and
a positive heat of formation, positioning it as a viable candidate for an energetic plasticizer in
advanced solid propellant formulations. Energetic plasticizers are crucial components in
modern propellants, serving to enhance processability, improve mechanical properties
(particularly at low temperatures), and increase the overall energetic output of the propellant
system. This document provides comprehensive application notes and detailed experimental
protocols for the synthesis, characterization, and evaluation of 1,2-diazidoethane as an
energetic plasticizer within a standard hydroxyl-terminated polybutadiene (HTPB) based
composite propellant.

Data Presentation

Disclaimer: The quantitative data presented in the following tables are illustrative and based on
typical values observed for similar energetic plasticizers and propellant formulations. Specific
experimental data for propellants plasticized with 1,2-diazidoethane is not widely available in
open literature and must be determined empirically.

Table 1: Physicochemical and Energetic Properties of 1,2-Diazidoethane (DAE)
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Property Value Units
Chemical Formula C2Ha4Ne -
Molecular Weight 112.10 g/mol
Density (calculated) ~1.35 g/cm3
Heat of Formation (AHf°) Positive kJ/mol
Nitrogen Content 68.27 %
Oxygen Balance (to CO2) -57.1 %
Decomposition Temperature

(Onset) > 200 °C
Impact Sensitivity (Hso) Moderate J
Friction Sensitivity Moderate N

Table 2: lllustrative Propellant Formulation Compositions (% by weight)

Formulation A

Formulation B

Component Role
(Control) (DAE)

Ammonium

Oxidizer 70 68
Perchlorate (AP)
Aluminum Powder (Al)  Fuel 15 15
HTPB (R-45M) Binder 13 10
Dioctyl Adipate (DOA) Inert Plasticizer 2 0
1,2-Diazidoethane ) o

Energetic Plasticizer 0 7
(DAE)
Isophorone ]

. Curing Agent g.s. g.s.

Diisocyanate (IPDI)
Ferric Oxide (Fez20s3) Burn Rate Modifier 0.5 0.5
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Table 3: Comparative Performance and Safety Characteristics (Illustrative Data)

Formulation A Formulation B .
Parameter Units

(Control) (DAE)
Specific Impulse (Isp) 245 258 S
Burn Rate @ 7 MPa 8.5 10.5 mm/s
Pressure Exponent (n)  0.40 0.43
Glass Transition

-65 -62 °C
Temp. (TQ)
Impact Sensitivity

>100 ~75 cm (2.5 kg)
(Hso0)
Friction Sensitivity >360 ~320 N

Experimental Protocols
Synthesis of 1,2-Diazidoethane (DAE)

Objective: To synthesize 1,2-diazidoethane via a nucleophilic substitution reaction.[1]
Materials:

e 1 2-Dichloroethane

Sodium azide (NaNs)

Dimethylformamide (DMF)

Dichloromethane

Anhydrous Magnesium Sulfate

Deionized Water

Procedure:
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In a three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a
temperature probe, dissolve sodium azide in DMF.

Under constant stirring, slowly add 1,2-dichloroethane to the reaction mixture.
Heat the mixture to 85-95°C and maintain this temperature for 24 hours.

After cooling to room temperature, pour the reaction mixture into a separatory funnel
containing deionized water.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic extracts and wash them with deionized water to remove any residual
DMF and salts.

Dry the organic layer over anhydrous magnesium sulfate.
Filter the drying agent and remove the solvent using a rotary evaporator.

Purify the resulting crude 1,2-diazidoethane by vacuum distillation.

Safety Precautions:

Organic azides are potentially explosive. Handle with extreme caution.
Avoid shock, friction, and sudden heating.
All operations should be conducted in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses with side
shields, a flame-retardant lab coat, and heavy-duty gloves.

Propellant Formulation and Curing

Objective: To prepare an HTPB-based composite propellant incorporating 1,2-diazidoethane.

Materials:

Hydroxyl-terminated polybutadiene (HTPB, R-45M)
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Ammonium perchlorate (AP), bimodal particle size distribution (e.g., 200 pum and 20 pm)
Aluminum powder, spherical (e.g., 20 um)

1,2-Diazidoethane (DAE), synthesized as per protocol 3.1

Isophorone diisocyanate (IPDI) or other suitable curative

Ferric oxide (Fez0s), as a burn rate modifier

Bonding agent (e.g., TEPANOL)

Procedure:

Ensure all solid ingredients (AP, Al, Fe20s) are thoroughly dried in a vacuum oven at 60°C
for at least 24 hours prior to use.

In a vertical planetary mixer, add the HTPB prepolymer and the bonding agent. Mix for 15
minutes under vacuum.

Introduce the 1,2-diazidoethane plasticizer and mix for an additional 15 minutes under
vacuum to ensure complete homogenization with the binder.

Gradually add the aluminum powder and ferric oxide to the mixture. Continue mixing for 20
minutes under vacuum.

Add the ammonium perchlorate in three equal portions, allowing 20 minutes of mixing under
vacuum after each addition.

Once all components are added, continue mixing the slurry for 60-90 minutes under vacuum
to achieve a uniform consistency.

Add the curing agent (IPDI) and perform a final mixing for 15-20 minutes under vacuum.
Carefully cast the propellant slurry into prepared molds, ensuring no air is entrapped.

Cure the cast propellant grains in a temperature-controlled oven at 60°C for 7 days.
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Performance and Safety Characterization

a. Thermal Analysis (DSC/TGA)

Objective: To evaluate the thermal stability and decomposition behavior of DAE and the
formulated propellant.

Procedure:

o Thermogravimetric Analysis (TGA): Analyze a 1-5 mg sample from ambient temperature to
400°C at a controlled heating rate of 10°C/min under an inert nitrogen atmosphere.[2][3]

 Differential Scanning Calorimetry (DSC): Analyze a 1-2 mg sample from -80°C to 400°C at a
heating rate of 10°C/min under a nitrogen atmosphere to determine glass transition, melting,
and decomposition temperatures.[2][3][4]

b. Impact and Friction Sensitivity
Objective: To determine the sensitivity of the DAE-plasticized propellant to mechanical stimuli.
Procedure:

e Impact Sensitivity: Utilize a standard drop-weight impact tester (e.g., BAM or Julius Peters
apparatus) with a 2.5 kg weight. The Hso value, the height from which the weight drop
causes a reaction in 50% of the trials, is determined.[5]

« Friction Sensitivity: Employ a standard friction apparatus (e.g., BAM friction tester). The
sensitivity is reported as the load at which a reaction (e.g., crackling, smoke, or explosion) is
observed.[5][6]

c. Specific Impulse (Theoretical)
Objective: To predict the theoretical performance of the propellant formulation.
Procedure:

e Use a thermochemical calculation software (e.g., NASA CEA, EXPLO5).
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 Input the precise chemical composition of the propellant formulation.

o Calculate the theoretical specific impulse (Isp) for standard rocket motor conditions (e.g.,
chamber pressure of 7 MPa expanding to 0.1 MPa).

d. Burn Rate Measurement
Objective: To experimentally determine the propellant's burn rate as a function of pressure.

Procedure:

Cut cured propellant into strands of uniform dimensions (e.g., 6 mm x 6 mm x 100 mm).

« Inhibit the side surfaces of the strands with a non-combustible coating to ensure end-
burning.

o Use a Crawford-type strand burner to measure the time required for the flame front to travel
between two embedded fuse wires at a known distance, under various controlled pressures
(e.g., 3-11 MPa).

o Calculate the burn rate (r) in mm/s. Plot log(r) versus log(P) to determine the burn rate
coefficient (a) and pressure exponent (n) from the equation r = aPn.

Mandatory Visualization
Caption: Synthesis workflow for 1,2-diazidoethane.
Caption: HTPB-based propellant formulation workflow.

Caption: Logical flow for propellant characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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